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Compound of Interest

Compound Name: Ruxolitinib-d9

Cat. No.: B15613414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Ruxolitinib-d9, a deuterated isotopologue of the Janus kinase (JAK) inhibitor

Ruxolitinib. This document is intended for use by researchers, scientists, and professionals in

the field of drug development and medicinal chemistry.

Core Physicochemical Data
Ruxolitinib-d9, also known as (Rac)-INCB18424-d9, is a stable, isotopically labeled form of

Ruxolitinib where nine hydrogen atoms on the cyclopentyl moiety have been replaced with

deuterium.[1] This isotopic substitution makes it an invaluable tool in pharmacokinetic studies

and as an internal standard for quantitative analysis by mass spectrometry.[2]

The fundamental physicochemical properties of Ruxolitinib-d9 are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Chemical Name

3-(4-(7H-pyrrolo[2,3-

d]pyrimidin-4-yl)-1H-pyrazol-1-

yl)-3-(cyclopentyl-

d9)propanenitrile

[1][3][4]

Molecular Formula C₁₇H₉D₉N₆ [1][2][5]

Molecular Weight 315.42 g/mol [1][2][5][6]

CAS Number 2469553-67-9 [2][5][7][8]

Appearance Solid [2]

Purity >95% (by HPLC) [1][8]

Solubility

Soluble in Acetonitrile. The

unlabeled form is soluble in

DMSO (up to 28 mg/ml) and

Ethanol (up to 15 mg/ml with

warming).

[6][9]

Storage Conditions -20°C for long-term storage. [1][8]

Experimental Protocols
The characterization and quantification of Ruxolitinib-d9 rely on a suite of advanced analytical

techniques. Below are detailed methodologies for key experiments.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification
This method is widely used for the quantitative analysis of Ruxolitinib in biological matrices,

employing Ruxolitinib-d9 as an internal standard.

a) Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample, add 300 µL of methanol containing the internal standard,

Ruxolitinib-d9.[10]
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Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[10]

Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[10]

Carefully collect the supernatant for injection into the LC-MS/MS system.[10]

b) Chromatographic Conditions

LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance

Liquid Chromatography (UHPLC) system.[10]

Column: A C18 reversed-phase column (e.g., 2.1 × 50 mm, 1.7 µm).[1]

Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in

acetonitrile or methanol (Solvent B).[10][11]

Flow Rate: 0.3 - 0.5 mL/min.[1][10]

c) Mass Spectrometric Detection

Ion Source: Electrospray Ionization (ESI) in positive mode (ESI+).[11]

Detection Mode: Multiple Reaction Monitoring (MRM).[12]

Mass Transitions:

Ruxolitinib: m/z 307.1 → 186.1[1][12]

Ruxolitinib-d9: A +9 Da shift from the parent compound is observed.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Verification
NMR spectroscopy is crucial for confirming the identity and isotopic labeling of Ruxolitinib-d9.

a) Sample Preparation
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Dissolve an accurately weighed sample of Ruxolitinib-d9 in a suitable non-deuterated

solvent (e.g., DMSO, H₂O) to avoid solvent signal interference in Deuterium NMR.[13][14]

Transfer the solution to an NMR tube.

b) Data Acquisition

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).[13]

¹H NMR: Acquire a proton NMR spectrum to identify any residual proton signals. Quantitative

¹H NMR can be performed using a long relaxation delay (D1) of at least 5 times the longest

T₁ relaxation time.[15]

²H (Deuterium) NMR: Acquire a deuterium NMR spectrum. This is performed in an unlocked

mode as a deuterated solvent is not used for locking.[13][14] The chemical shifts in ²H NMR

are equivalent to those in ¹H NMR.[14] Shimming can be performed manually or by using a

protonated solvent reference.[14]

Visualizations
The following diagrams illustrate key pathways and workflows relevant to Ruxolitinib-d9.
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Caption: Workflow for the quantification of Ruxolitinib using Ruxolitinib-d9.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Ruxolitinib.
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Ruxolitinib functions as a potent inhibitor of Janus kinases (JAKs), specifically JAK1 and JAK2.

[16] The binding of cytokines and growth factors to their receptors activates associated JAKs,

which in turn phosphorylate Signal Transducer and Activator of Transcription (STAT) proteins.

[17][18] These phosphorylated STATs then dimerize, translocate to the nucleus, and regulate

the transcription of genes involved in inflammation and cell proliferation.[18] By competitively

inhibiting the ATP-binding site of JAK1 and JAK2, Ruxolitinib effectively blocks this signaling

cascade.[18] This mechanism of action is central to its therapeutic effects in conditions such as

myelofibrosis and polycythemia vera.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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